Cas no 2306271-13-4 (5-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid)

• Product Name: 5-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid
• CAS No: 2306271-13-4
• MF: C₈H₄BrFN₂O₂
• MW: 259.031964302063
• CID: 5107627
• Update Time: 2026-03-03

5-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-2-carboxylic acid, 5-bromo-3-fluoro-
• 5-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid

• Inchi： 1S/C8H4BrFN2O2/c9-4-2-1-3-5-11-6(8(13)14)7(10)12(4)5/h1-3H,(H,13,14)
• InChI Key： KBXATCWVMOHWRB-UHFFFAOYSA-N
• SMILES： C12=NC(C(O)=O)=C(F)N1C(Br)=CC=C2

Additional information on 5-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid

Introduction to 5-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 2306271-13-4)

5-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid, identified by its CAS number 2306271-13-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a scaffold that has been extensively explored for its potential in drug discovery due to its ability to interact with various biological targets. The presence of both bromo and fluoro substituents in its molecular structure enhances its utility as a key intermediate in the synthesis of biologically active molecules.

The structural features of 5-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid make it a versatile building block for the development of novel therapeutic agents. The imidazopyridine core is known for its role in modulating enzyme activities and receptor interactions, which are critical for treating a wide range of diseases, including cancer, inflammation, and infectious disorders. The bromo and fluoro groups not only contribute to the compound's lipophilicity but also serve as handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

In recent years, there has been a surge in research focusing on imidazopyridine derivatives due to their promising pharmacological properties. For instance, studies have demonstrated that compounds with similar scaffolds exhibit inhibitory effects on kinases and other enzymes involved in tumor progression. The carboxylic acid moiety at the 2-position of 5-bromo-3-fluoro-imidazo[1,2-a]pyridine provides an additional site for chemical modification, allowing researchers to tailor the molecule's pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of 5-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid is its potential application in the development of targeted therapies. The imidazopyridine ring can be incorporated into molecules designed to selectively bind to overexpressed or mutated proteins in diseased cells. This specificity is crucial for minimizing side effects and improving patient outcomes. Furthermore, the bromo substituent can be used to introduce photoreactive groups, enabling the development of photoactivatable probes for studying protein-protein interactions in living cells.

Recent advancements in computational chemistry have also highlighted the importance of 5-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid as a scaffold for drug design. Molecular docking studies have shown that this compound can effectively interact with various protein targets, including those implicated in neurological disorders. The fluoro group, in particular, has been shown to enhance binding affinity through halogen bonding interactions, a phenomenon that has been leveraged in the design of high-affinity ligands.

The synthetic accessibility of 5-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid is another factor that contributes to its popularity among medicinal chemists. While the exact synthetic route may vary depending on the desired purity and scale of production, common strategies involve multi-step organic transformations starting from commercially available precursors. The use of palladium-catalyzed cross-coupling reactions allows for efficient introduction of both bromo and fluoro substituents at specific positions on the imidazopyridine core.

As research continues to uncover new therapeutic applications for imidazopyridine derivatives, 5-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid is poised to play a pivotal role in drug discovery efforts. Its structural versatility and functionalization potential make it an invaluable tool for chemists and biologists alike. By leveraging this compound as a starting point, researchers can explore novel chemical space and develop next-generation therapeutics with improved efficacy and safety profiles.

In conclusion, 5-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 2306271-13-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic accessibility position it as a key intermediate for the development of innovative therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this one will undoubtedly contribute to the discovery of treatments that address some of the most pressing challenges in medicine today.